![molecular formula C12H22N2O B2503110 3-(isobutoxymethyl)-1-isobutyl-1H-pyrazole CAS No. 1856018-29-5](/img/structure/B2503110.png)
3-(isobutoxymethyl)-1-isobutyl-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(isobutoxymethyl)-1-isobutyl-1H-pyrazole, also known as IBMP, is a chemical compound that belongs to the pyrazole family. It is commonly used in scientific research for its unique properties and potential applications.
Scientific Research Applications
3-(isobutoxymethyl)-1-isobutyl-1H-pyrazole has a wide range of scientific research applications. It has been studied for its potential as a therapeutic agent for a variety of conditions, including Alzheimer's disease, Parkinson's disease, and depression. This compound has also been used in studies on learning and memory, as well as in the development of new drugs.
Mechanism of Action
3-(isobutoxymethyl)-1-isobutyl-1H-pyrazole works by inhibiting the enzyme monoamine oxidase (MAO), which is responsible for breaking down neurotransmitters such as serotonin and dopamine. By inhibiting MAO, this compound increases the levels of these neurotransmitters in the brain, leading to improved mood and cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase levels of serotonin and dopamine in the brain, leading to improved mood and cognitive function. This compound has also been shown to reduce oxidative stress and inflammation, which may be beneficial for a variety of conditions.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(isobutoxymethyl)-1-isobutyl-1H-pyrazole in lab experiments is its specificity for MAO inhibition. This allows researchers to study the effects of increased neurotransmitter levels without interference from other factors. However, one limitation of using this compound is its potential for toxicity at high doses, which must be carefully monitored in experiments.
Future Directions
There are a number of potential future directions for research on 3-(isobutoxymethyl)-1-isobutyl-1H-pyrazole. One area of interest is its potential as a therapeutic agent for Alzheimer's disease and other neurodegenerative conditions. This compound has also been studied for its potential as a treatment for depression and anxiety. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in a variety of fields.
Synthesis Methods
The synthesis of 3-(isobutoxymethyl)-1-isobutyl-1H-pyrazole involves the reaction of 1,3-dimethyl-2-nitrobenzene with isobutyraldehyde in the presence of sodium borohydride. The resulting product is then treated with hydrochloric acid to yield this compound. This method has been optimized to produce high yields of pure this compound.
properties
IUPAC Name |
3-(2-methylpropoxymethyl)-1-(2-methylpropyl)pyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O/c1-10(2)7-14-6-5-12(13-14)9-15-8-11(3)4/h5-6,10-11H,7-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHKWVZDNBZXPJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C=CC(=N1)COCC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.